Epichlorohydrin
Epichlorohydrin
(±)-Epichlorohydrin is an organochlorine compound, used in the manufacturing of epoxy resins, plasticizers, dye stuffs, lubricants, pharmaceuticals, adhesives and oil emulsification products.
Epichlorohydrin (ECH) is a colorless, volatile and highly reactive organic compound which is utilized as a precursor in the production of glycerol, plastics, drugs and paints.
Epichlorohydrin is a volatile and flammable, clear, colorless, liquid, chlorinated cyclic ether with an irritating, chloroform-like odor that emits toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Epichlorohydrin is used in the manufacture of epoxy resins, synthetic glycerin and elastomers. Exposure to epichlorohydrin irritates the eyes, skin and respiratory tract, and can cause chemical pneumonitis, pulmonary edema, and renal lesions. This substance also affects the blood. Epichlorohydrin is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing respiratory cancer. (NCI05)
Epichlorohydrin is an epoxide that is 1,2-epoxypropene in which one of the methyl hydrogens is substituted by chlorine. It is an organochlorine compound and an epoxide. It derives from a 1,2-epoxypropane.
(Chloromethyl)oxirane, also known as alpha-epichlorohydrin or 1-chloro-2, 3-epoxypropane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms) (Chloromethyl)oxirane exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (chloromethyl)oxirane is primarily located in the cytoplasm (Chloromethyl)oxirane can be biosynthesized from 1, 2-epoxypropane.
Epichlorohydrin (ECH) is a colorless, volatile and highly reactive organic compound which is utilized as a precursor in the production of glycerol, plastics, drugs and paints.
Epichlorohydrin is a volatile and flammable, clear, colorless, liquid, chlorinated cyclic ether with an irritating, chloroform-like odor that emits toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Epichlorohydrin is used in the manufacture of epoxy resins, synthetic glycerin and elastomers. Exposure to epichlorohydrin irritates the eyes, skin and respiratory tract, and can cause chemical pneumonitis, pulmonary edema, and renal lesions. This substance also affects the blood. Epichlorohydrin is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing respiratory cancer. (NCI05)
Epichlorohydrin is an epoxide that is 1,2-epoxypropene in which one of the methyl hydrogens is substituted by chlorine. It is an organochlorine compound and an epoxide. It derives from a 1,2-epoxypropane.
(Chloromethyl)oxirane, also known as alpha-epichlorohydrin or 1-chloro-2, 3-epoxypropane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms) (Chloromethyl)oxirane exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (chloromethyl)oxirane is primarily located in the cytoplasm (Chloromethyl)oxirane can be biosynthesized from 1, 2-epoxypropane.
Brand Name:
Vulcanchem
CAS No.:
106-89-8
VCID:
VC20872521
InChI:
InChI=1S/C3H5ClO/c4-1-3-2-5-3/h3H,1-2H2
SMILES:
C1C(O1)CCl
Molecular Formula:
C3H5ClO
Molecular Weight:
92.52 g/mol
Epichlorohydrin
CAS No.: 106-89-8
Cat. No.: VC20872521
Molecular Formula: C3H5ClO
Molecular Weight: 92.52 g/mol
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Specification
| Description | (±)-Epichlorohydrin is an organochlorine compound, used in the manufacturing of epoxy resins, plasticizers, dye stuffs, lubricants, pharmaceuticals, adhesives and oil emulsification products. Epichlorohydrin (ECH) is a colorless, volatile and highly reactive organic compound which is utilized as a precursor in the production of glycerol, plastics, drugs and paints. Epichlorohydrin is a volatile and flammable, clear, colorless, liquid, chlorinated cyclic ether with an irritating, chloroform-like odor that emits toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Epichlorohydrin is used in the manufacture of epoxy resins, synthetic glycerin and elastomers. Exposure to epichlorohydrin irritates the eyes, skin and respiratory tract, and can cause chemical pneumonitis, pulmonary edema, and renal lesions. This substance also affects the blood. Epichlorohydrin is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing respiratory cancer. (NCI05) Epichlorohydrin is an epoxide that is 1,2-epoxypropene in which one of the methyl hydrogens is substituted by chlorine. It is an organochlorine compound and an epoxide. It derives from a 1,2-epoxypropane. (Chloromethyl)oxirane, also known as alpha-epichlorohydrin or 1-chloro-2, 3-epoxypropane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms) (Chloromethyl)oxirane exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (chloromethyl)oxirane is primarily located in the cytoplasm (Chloromethyl)oxirane can be biosynthesized from 1, 2-epoxypropane. |
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| CAS No. | 106-89-8 |
| Molecular Formula | C3H5ClO |
| Molecular Weight | 92.52 g/mol |
| IUPAC Name | 2-(chloromethyl)oxirane |
| Standard InChI | InChI=1S/C3H5ClO/c4-1-3-2-5-3/h3H,1-2H2 |
| Standard InChI Key | BRLQWZUYTZBJKN-UHFFFAOYSA-N |
| Impurities | Purity: 99% |
| SMILES | C1C(O1)CCl |
| Canonical SMILES | C1C(O1)CCl |
| Boiling Point | 241.7 °F at 760 mm Hg (EPA, 1998) 116.555 °C 117.9 °C 116 °C 242°F |
| Colorform | Colorless liquid |
| Flash Point | 93 °F (EPA, 1998) 88 °F (31 °C) (Closed cup) 31 °C c.c. 93°F |
| Melting Point | -54.4 to -14.1 °F (EPA, 1998) -41.6 °C -25.6 °C -57.2°C -48 °C -54°F |
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